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Compound of Interest

Compound Name:
4-(4-Chloro-3,5-

dimethylphenoxy)-3-methylaniline

CAS No.: 946742-03-6

Cat. No.: B3172770

Get Quote

Executive Summary & Compound Architecture
4-(4-Chloro-3,5-dimethylphenoxy)-3-methylaniline is a diaryl ether derivative characterized

by two distinct aromatic systems linked by an oxygen atom.[1] Its FTIR spectrum is complex,

resulting from the interplay between the electron-donating amine/ether groups and the

electron-withdrawing chloro substituent.[1]

Core Structure: Diphenyl ether scaffold.[1]

Key Functionalities: Primary amine (–NH₂), Aryl chloride (Ar–Cl), Ether linkage (Ar–O–Ar),

and multiple Methyl groups (–CH₃).[1]

Primary Application: Pharmaceutical intermediate for thyromimetics and lipid-lowering

agents.[1]
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The following diagram illustrates the chemical connectivity and the specific bond vibrations

responsible for the characteristic FTIR signals.

4-(4-Chloro-3,5-dimethylphenoxy)-3-methylaniline

Primary Amine (-NH2)
3300-3500 cm⁻¹ (Stretching)

1620 cm⁻¹ (Bending)Ring A (Pos 1)

Ether Linkage (C-O-C)
1200-1275 cm⁻¹ (Asym)
1000-1050 cm⁻¹ (Sym)

Bridge (Pos 4)

Methyl Groups (-CH3)
2850-2960 cm⁻¹ (Stretching)

1375 cm⁻¹ (Umbrella)

Ring A (Pos 3) & Ring B (Pos 3,5)

Aryl Chloride (Ar-Cl)
1050-1100 cm⁻¹ (In-plane)

600-800 cm⁻¹ (Stretch)

Ring B (Pos 4)

Click to download full resolution via product page

Figure 1: Functional group mapping to characteristic FTIR vibrational modes.[1]

Characteristic Peaks & Spectral Assignment
The following table provides a definitive assignment of the vibrational modes. These values are

derived from standard spectroscopic principles for diphenyl ethers and substituted anilines.[1]
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Functional
Group

Vibration Mode
Frequency
(cm⁻¹)

Intensity
Diagnostic
Note

Primary Amine
N–H Stretching

(Asym/Sym)
3450 / 3360 Medium

Appears as a

distinct doublet.

[1] Absence

indicates

oxidation or

substitution.[1]

Primary Amine
N–H Scissoring

(Bending)
1620 – 1630 Medium

Often overlaps

with aromatic

C=C ring stretch;

look for

broadening.[1]

Aromatic Ring
C=C Ring

Stretching
1580 – 1600 Strong

Characteristic

"breathing" of the

benzene rings.[1]

Ether Linkage

C–O–C

Asymmetric

Stretch

1230 – 1260 Very Strong

The most

prominent peak

in the fingerprint

region; confirms

the diphenyl

ether core.[1]

Ether Linkage

C–O–C

Symmetric

Stretch

1020 – 1050 Medium

Sharp band,

confirms the

ether bridge

integrity.[1]

Alkyl (Methyl)
C–H Stretching

(sp³)
2850 – 2960 Weak/Med

Appears just

below 3000

cm⁻¹; distinct

from aromatic C–

H (>3000 cm⁻¹).

[1]
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Alkyl (Methyl)
C–H Bending

(Umbrella)
1375 Medium

Sharp, diagnostic

peak for methyl

groups attached

to aromatics.[1]

Aryl Chloride C–Cl Stretching 1080 – 1090 Medium

Often obscured;

look for a sharp

band in the

1000–1100

region.[1]

Substitution
C–H Out-of-

Plane (OOP)
800 – 880 Strong

Pattern specific

to 1,2,4- (Ring A)

and 1,3,4,5-

substitution (Ring

B).

Critical Insight: The N–H doublet (3300–3500 cm⁻¹) and the C–O–C stretch (~1240 cm⁻¹) are

the two primary "fingerprints" for this molecule.[1] If the doublet is missing, the amine may be

acetylated or oxidized.[1]

Comparative Analysis: Product vs. Alternatives
In a research or QC setting, the "alternatives" are typically the synthetic precursors (impurities)

or degradation products.[1] Distinguishing the target product from these is critical for validating

reaction completion.[1]

Comparison 1: Target Product vs. Nitro Precursor
Context: The final step in synthesis is typically the reduction of the nitro group (–NO₂) to the

amine (–NH₂).[1]
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Feature
Target: Amine

Derivative

Precursor: Nitro

Derivative

differentiation

Strategy

3300–3500 cm⁻¹ Doublet Present (NH₂) Absent

Primary Indicator.

Appearance of

doublet confirms

reduction.[1]

1500–1550 cm⁻¹
Normal C=C Ring

Stretch

Strong Band (NO₂

Asym)

Disappearance of the

strong NO₂ band at

~1530 cm⁻¹ indicates

consumption of

starting material.[1]

1300–1350 cm⁻¹ C–N Stretch (Amine)
Strong Band (NO₂

Sym)

The NO₂ symmetric

stretch at ~1350 cm⁻¹

is replaced by C–N

amine modes.[1]

Comparison 2: Target Product vs. Phenol Hydrolysis
Product
Context: Under harsh acidic conditions, the ether linkage can cleave, yielding the phenol.[1]

Feature
Target: Diphenyl

Ether
Degradant: Phenol

Differentiation

Strategy

3200–3600 cm⁻¹ Sharp NH₂ Doublet Broad O–H Stretch

A broad "hump"

overlapping the amine

region indicates

phenol contamination.

1230–1260 cm⁻¹ Strong C–O–C Shifted/Changed

The specific Ar–O–Ar

band will shift to Ar–

OH (C–O stretch) at

~1200 cm⁻¹.[1]
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Experimental Protocol: Self-Validating FTIR
Workflow
To ensure reproducible data, follow this standardized protocol. This workflow is designed to

minimize atmospheric interference (CO₂/H₂O) which can obscure the critical amine region.[1]

Step-by-Step Methodology
Sample Preparation (KBr Pellet Method):

Mix 1–2 mg of the dry compound with 100–150 mg of spectroscopic grade KBr.[1]

Rationale: KBr is transparent in the IR region (400–4000 cm⁻¹) and does not mask the

fingerprint region.[1]

Grind to a fine powder using an agate mortar to minimize scattering (Christiansen effect).

[1]

Press at 8–10 tons for 2 minutes to form a transparent disc.

Background Collection:

Collect a background spectrum of the empty sample holder (or pure KBr) immediately

before measurement.[1]

Validation: Ensure CO₂ doublet (2350 cm⁻¹) is minimized.[1]

Data Acquisition:

Resolution: 4 cm⁻¹ (standard) or 2 cm⁻¹ (high res).

Scans: Minimum 16 scans (32 recommended for signal-to-noise).

Range: 4000 – 400 cm⁻¹.[1]

Spectral Validation (QC Check):

Check 1: Is the baseline flat? (Sloping indicates particle scattering).[1]
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Check 2: Is the N–H doublet visible? (If single broad peak -> wet sample/H-bonding).[1]

Check 3: Is the C–O–C peak at ~1240 cm⁻¹ the strongest intensity? (It should be).

Analytical Workflow Diagram

Start: Crude/Purified Sample

Prepare KBr Pellet
(1:100 Ratio)

Acquire Spectrum
(4000-400 cm⁻¹)

Check 3300-3500 cm⁻¹ Region

Doublet Visible:
Confirm Amine Identity

Sharp Doublet

Broad Hump:
Check for Moisture/Phenol

Broad Band

No Peaks:
Check for Nitro Precursor

Absent

Click to download full resolution via product page

Figure 2: Decision tree for interpreting the N-H stretching region.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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